N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(3-oxo-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C18H25N3O4/c1-24-11-7-8-14(16(9-11)25-2)20-17(22)10-15-18(23)21-13-6-4-3-5-12(13)19-15/h7-9,12-13,15,19H,3-6,10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: LVRIRUSOPYDFAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2C(=O)NC3CCCCC3N2)OC
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide, also known as DOQA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DOQA belongs to the class of quinoxaline derivatives and has been found to exhibit various bioactive properties, including anti-inflammatory, antioxidant, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide is not fully understood. However, several studies have proposed that N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide exerts its bioactive effects by modulating various signaling pathways. It has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has also been found to activate the Nrf2/ARE pathway, which is responsible for the regulation of antioxidant enzymes. Furthermore, N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been reported to modulate the activity of various enzymes and receptors involved in the pathogenesis of neurodegenerative disorders.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in various in vitro and in vivo models. N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has also been reported to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase. Furthermore, N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been found to improve cognitive function and memory in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with high yield and purity. N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has also been found to exhibit low toxicity and high stability, making it suitable for in vitro and in vivo experiments. However, N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has some limitations, such as its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has shown promising results in various preclinical studies, and further research is needed to explore its potential therapeutic applications. Some of the future directions for N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide research include:
1. Investigating the efficacy of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide in animal models of neurodegenerative disorders.
2. Studying the pharmacokinetics and bioavailability of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide in different animal models.
3. Developing new formulations of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide to improve its solubility and bioavailability.
4. Exploring the potential synergistic effects of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide with other bioactive compounds.
5. Conducting clinical trials to evaluate the safety and efficacy of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide in humans.
Conclusion:
In conclusion, N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects, making it a promising candidate for the treatment of various diseases. The synthesis method of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been reported in several scientific articles, and the compound has been synthesized with high yield and purity. Further research is needed to explore the potential therapeutic applications of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide and to develop new formulations to improve its solubility and bioavailability.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been extensively studied for its potential therapeutic applications. Several studies have reported the anti-inflammatory and antioxidant effects of N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide. It has been found to inhibit the production of pro-inflammatory cytokines and oxidative stress markers in various in vitro and in vivo models. N-(2,4-dimethoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has also been shown to have neuroprotective effects, and it has been proposed as a potential treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's disease.